1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole

• IUPAC Name: 2-(4-methoxynaphthalen-1-yl)-5-methyl-4-(1,2,4-triazol-1-ylmethyl)-1,3-oxazole
• InChI: InChI=1S/C18H16N4O2/c1-12-16(9-22-11-19-10-20-22)21-18(24-12)15-7-8-17(23-2)14-6-4-3-5-13(14)15/h3-8,10-11H,9H2,1-2H3
• InChI Key: QQLCUQHUBQVZLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C3=CC=CC=C32)OC)CN4C=NC=N4
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole varies depending on its application. In anticancer studies, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. In Alzheimer's disease studies, it has been shown to inhibit acetylcholinesterase activity and increase acetylcholine levels in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects
1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole has been shown to have several biochemical and physiological effects in various studies. In anticancer studies, this compound has been shown to inhibit cell proliferation, induce apoptosis, and decrease tumor growth in animal models. In Alzheimer's disease studies, it has been shown to improve cognitive function and reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for the research and development of 1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole. In medicinal chemistry, further studies are needed to optimize its anticancer and Alzheimer's disease therapeutic potential, including in vivo studies and clinical trials. In addition, more research is needed to explore its potential as a fluorescent probe and OLED material, including optimization of its photoluminescence properties and device performance. Finally, further studies are needed to explore its potential applications in other fields, such as catalysis and sensing.
In conclusion, 1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole is a compound that has shown promising results in various scientific fields, including medicinal chemistry, materials science, and biochemistry. Further research is needed to fully explore its potential applications and optimize its properties for various uses.

Synthesis Methods

The synthesis of 1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole involves the reaction of 4-methoxy-1-naphthylamine with 2-bromo-5-methyl-1,3-oxazole in the presence of a base, followed by the reaction of the resulting intermediate with sodium azide and copper (I) iodide. This method has been optimized and improved by several researchers, resulting in high yields and purity of the final product.

Scientific Research Applications

1-{[2-(4-methoxy-1-naphthyl)-5-methyl-1,3-oxazol-4-yl]methyl}-1H-1,2,4-triazole has been extensively studied for its potential applications in various scientific fields. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent, with studies demonstrating its ability to induce apoptosis and inhibit cell proliferation in cancer cells. It has also been investigated as a potential treatment for Alzheimer's disease, with studies showing its ability to inhibit acetylcholinesterase activity and improve cognitive function in animal models.
In addition, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions, such as copper and zinc, in biological samples. It has also been investigated as a potential material for organic light-emitting diodes (OLEDs) due to its high photoluminescence quantum yield and good thermal stability.